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Compound of Interest

Compound Name: 2,5-Dimethoxybenzhydrazide

Cat. No.: B094870 Get Quote

This guide provides a comprehensive technical overview of 2,5-Dimethoxybenzhydrazide, a

significant molecule in medicinal chemistry and organic synthesis. Tailored for researchers,

scientists, and professionals in drug development, this document delves into the core

physicochemical properties, analytical characterization, and synthetic pathways of this

compound. The information herein is synthesized from established chemical literature and

databases, offering both foundational data and practical, field-proven experimental protocols.

Introduction: The Significance of the Benzhydrazide
Scaffold
Hydrazide derivatives are a cornerstone in the development of novel therapeutic agents,

exhibiting a wide spectrum of biological activities including antimicrobial, anticonvulsant, anti-

inflammatory, and antitumoral properties.[1][2] The benzhydrazide moiety, in particular, serves

as a versatile pharmacophore and a key building block in the synthesis of various heterocyclic

compounds. 2,5-Dimethoxybenzhydrazide, with its specific substitution pattern on the

aromatic ring, presents a unique electronic and steric profile that influences its chemical

reactivity, solubility, and biological interactions. Understanding its fundamental physicochemical

properties is therefore paramount for its effective application in research and development.
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The physicochemical parameters of a compound govern its behavior in both chemical and

biological systems, influencing everything from reaction kinetics to bioavailability. The

properties of 2,5-Dimethoxybenzhydrazide are summarized below.

Property Value Source(s)

Molecular Formula C₉H₁₂N₂O₃ [3]

Molecular Weight 196.20 g/mol [3]

CAS Number 17894-25-6 [3]

Appearance White to yellow solid [3]

Melting Point 89-91 °C [4]

pKa (conjugate acid)
~3.03 (estimated from

benzoylhydrazine)
[5]

LogP (computed) 0.2 [3]

Solubility

Inferred to be soluble in polar

organic solvents such as

DMSO and ethanol; sparingly

soluble in water and nonpolar

solvents like hexane.

[6][7]

Synthesis of 2,5-Dimethoxybenzhydrazide
The primary route for the synthesis of 2,5-Dimethoxybenzhydrazide involves the reaction of

an ester, specifically methyl 2,5-dimethoxybenzoate, with hydrazine hydrate. This nucleophilic

acyl substitution reaction is a standard and efficient method for the formation of hydrazides.
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Starting Materials

Reaction

Product & Purification

Methyl 2,5-dimethoxybenzoate

Reaction Vessel
(e.g., Round-bottom flask)

Solvent (e.g., Ethanol)

Hydrazine Hydrate (NH₂NH₂·H₂O)

Reflux

Crude 2,5-Dimethoxybenzhydrazide
(Precipitate)

Cooling & Precipitation

Pure 2,5-Dimethoxybenzhydrazide

Recrystallization

2,5-Dimethoxybenzhydrazide
(M⁺, m/z = 196)

2,5-Dimethoxybenzoyl Cation
(m/z = 165)

- •NHNH₂ Dimethoxyphenyl Cation
(m/z = 137)

- CO Further Fragments

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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